Cas no 2171963-98-5 (2-(2-{4-(1-methoxybutan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol)

• Product Name: 2-(2-{4-(1-methoxybutan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
• CAS No: 2171963-98-5
• MF: C₁₂H₂₃N₃O₃
• MW: 257.32932305336
• CID: 5835047
• PubChem ID: 165521743
• Update Time: 2025-05-24

2-(2-{4-(1-methoxybutan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-{4-(1-methoxybutan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
• 2171963-98-5
• 2-(2-{4-[(1-methoxybutan-2-yl)amino]-1H-pyrazol-1-yl}ethoxy)ethan-1-ol
• EN300-1275080

• Inchi： 1S/C12H23N3O3/c1-3-11(10-17-2)14-12-8-13-15(9-12)4-6-18-7-5-16/h8-9,11,14,16H,3-7,10H2,1-2H3
• InChI Key： DHNJDVQMNMYQOG-UHFFFAOYSA-N
• SMILES： O(C)CC(CC)NC1C=NN(CCOCCO)C=1

Computed Properties

• Exact Mass: 257.17394160g/mol
• Monoisotopic Mass: 257.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 68.5Ų

Additional information on 2-(2-{4-(1-methoxybutan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol

Introduction to 2-(2-{4-(1-methoxybutan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol and Its Significance in Modern Chemical Research

2-(2-{4-(1-methoxybutan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol, with the CAS number 2171963-98-5, is a compound that has garnered significant attention in the field of chemical and pharmaceutical research. This molecule, featuring a complex structural framework, exhibits unique chemical properties that make it a promising candidate for various applications, particularly in drug discovery and molecular biology. The compound's intricate architecture, characterized by its ethoxy and pyrazole moieties, positions it as a key player in the development of novel therapeutic agents.

The pyrazole core of this compound is a heterocyclic aromatic ring system that is widely recognized for its biological activity. Pyrazoles have been extensively studied due to their versatility in medicinal chemistry, often serving as scaffolds for drugs targeting a range of diseases. In particular, derivatives of pyrazole have shown efficacy in treating conditions such as inflammation, infectious diseases, and even certain types of cancer. The presence of the 1-methoxybutan-2-yl group in 2-(2-{4-(1-methoxybutan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol adds an additional layer of complexity, influencing both the compound's solubility and its interaction with biological targets.

Recent advancements in chemical biology have highlighted the importance of understanding the structural and functional relationships between molecules and their biological effects. The ethoxy groups in this compound contribute to its hydrophilic nature, which is crucial for drug delivery systems where bioavailability and tissue penetration are critical factors. The combination of these functional groups makes 2171963-98-5 an intriguing subject for further investigation.

In the realm of drug development, the synthesis and characterization of novel compounds like 2-(2-{4-(1-methoxybutan-2-yl)amino-1H-pyrazol-1-yl}ethoxy)ethan-1-ol are essential steps toward discovering new therapeutic interventions. Researchers are increasingly leveraging computational methods and high-throughput screening to identify molecules with potential biological activity. The structural features of this compound suggest that it may interact with enzymes or receptors involved in disease pathways, making it a valuable asset in pharmacological research.

The methoxybutan-2-yl moiety is particularly noteworthy as it introduces a flexible alkyl chain that can modulate the compound's pharmacokinetic properties. This type of structural modification is often employed to enhance binding affinity or to improve metabolic stability. The pyrazole ring, on the other hand, provides a rigid framework that can be fine-tuned to optimize interactions with biological targets. Such dual functionality makes 2171963-98-5 a versatile building block for medicinal chemists.

Current research in medicinal chemistry emphasizes the development of targeted therapies that minimize side effects while maximizing therapeutic efficacy. Compounds like 2-(2-{4-(1-methoxybutan-2-yl)amino-1H-pyrazol-1-y}ethoxy)ethan-l-l ol are being explored for their potential to modulate specific biological pathways without affecting other systems. This approach aligns with the growing trend toward personalized medicine, where treatments are tailored to individual patient profiles.

The synthesis of 2171963_98_5 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have enabled the construction of complex molecular architectures with greater efficiency. These methods are crucial for producing derivatives of this compound that can be further tested for biological activity.

In conclusion, 2171963_98_5 and its derivatives represent significant opportunities for innovation in pharmaceutical research. The unique combination of structural features makes it a promising candidate for developing new drugs targeting various diseases. As our understanding of molecular interactions continues to evolve, 2171963_98_5 will undoubtedly play a crucial role in advancing therapeutic strategies for patients worldwide.